Enzymatic Potency vs. AUDA
trans-AUCB demonstrates substantially greater inhibitory potency than the early-generation linear-chain sEH inhibitor AUDA against recombinant human and mouse sEH enzymes. In a fluorescent-based assay (25 mM Bis-Tris/HCl buffer, pH 7.0, 30°C, 5 min pre-incubation with inhibitor, CMNPC substrate at 5 μM), t-AUCB yielded a human sEH IC50 of 1.3 ± 0.05 nM and a mouse sEH IC50 of 8 nM [1]. In the same assay system, AUDA produced human sEH IC50 values of 3–69 nM and mouse sEH IC50 values of 10–18 nM [2][3]. This represents an approximately 2- to 53-fold improvement in potency, depending on the species and assay condition. When assessed via the more stringent [³H]t-DPPO partition assay, t-AUCB maintained a human sEH IC50 of 5 nM, further confirming the potency advantage over earlier inhibitors.
| Evidence Dimension | sEH enzyme inhibition potency (IC50) |
|---|---|
| Target Compound Data | hsEH IC50 = 1.3 ± 0.05 nM (fluorescent assay); 5 nM ([³H]t-DPPO assay); mouse sEH IC50 = 8 nM; rat sEH IC50 = 8 nM |
| Comparator Or Baseline | AUDA: hsEH IC50 = 3–69 nM; mouse sEH IC50 = 10–18 nM (fluorescent assay, depending on conditions and report); AUDA-butyl ester: hsEH IC50 ≈ 12.2 nM |
| Quantified Difference | t-AUCB is approximately 2- to 53-fold more potent than AUDA against human sEH, and approximately 1.25- to 2.25-fold more potent against mouse sEH, depending on the comparative dataset and assay format used [2][3][1]. |
| Conditions | Recombinant human, mouse, and rat sEH; fluorescent assay (CMNPC substrate, 5 μM) in 25 mM Bis-Tris/HCl buffer (pH 7.0) at 30°C; [³H]t-DPPO partition assay for confirmatory IC50 values. |
Why This Matters
Higher intrinsic potency enables lower dosing requirements, reduces compound consumption per experiment, and can minimize potential off-target effects associated with high inhibitor concentrations.
- [1] Hwang SH, Tsai HJ, Liu JY, Morisseau C, Hammock BD. Orally bioavailable potent soluble epoxide hydrolase inhibitors. J Med Chem. 2007;50(16):3825-3840. Table 1: t-AUCB IC50 = 1.3 ± 0.05 nM (human recombinant sEH). View Source
- [2] Liu JY, Tsai HJ, Hwang SH, Jones PD, Morisseau C, Hammock BD. Pharmacokinetic optimization of four soluble epoxide hydrolase inhibitors for use in a murine model of inflammation. Br J Pharmacol. 2009;156(2):284-296. Table 1: t-AUCB IC50 data; reference to AUDA potency. View Source
- [3] AUDA inhibitor datasheet. TargetMol/Abeam/AbMole. IC50 values: mouse sEH 18 nM, human sEH 69 nM. View Source
